BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 1,1-Bis(tert-
butylperoxy)cyclohexane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

1,1-Bis(tert-
Compound Name:
butylperoxy)cyclohexane

cat. No.: B1585562

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, applications, and safety protocols for 1,1-Bis(tert-butylperoxy)cyclohexane. The
information is intended to support research and development activities in polymer chemistry,
materials science, and other relevant fields.

Physicochemical Properties

1,1-Bis(tert-butylperoxy)cyclohexane is a commercially significant organic peroxide.[1] It is
primarily utilized as a radical initiator in polymerization processes and as a crosslinking agent
for various polymers.[1][2][3] The following tables summarize its key physicochemical

properties.

Table 1: General and Physical Properties
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Property Value Reference

) 1,1-Bis(tert-
Chemical Name [4]
butylperoxy)cyclohexane

CAS Number 3006-86-8 [3]
Molecular Formula C14H2804 [5]
Molecular Weight 260.37 g/mol [3]
Appearance Colorless to pale yellow liquid [2]
Density 0.891 g/mL at 25°C [6]
Boiling Point Decomposes before boiling [3]
Flash Point > 100 °C (estimated) [3]
Solubility in Water Insoluble [3]
Storage Temperature 2-8 °C (Refrigerated) [3]

Table 2: Safety and Hazard Data
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Parameter Value Reference
3105 (Class D Organic

UN Number ) o [2]
Peroxide, Liquid)

Self-Accelerating

Decomposition Temperature 65 °C [5]

(SADT)

Hazard Statements

H242: Heating may cause a
fire. H315: Causes skin
irritation. H319: Causes
serious eye irritation. H335:
May cause respiratory
irritation. H340: May cause
genetic defects. H350: May

cause cancer.

[6]

Precautionary Statements

P210: Keep away from heat,
sparks, open flames, and hot
surfaces. — No smoking.
P234: Keep only in original
container. P280: Wear
protective gloves/protective
clothing/eye protection/face
protection. P403+P235: Store
in a well-ventilated place. Keep
cool. P410: Protect from
sunlight. P420: Store away

from other materials.

[6]

Experimental Protocols
Synthesis of 1,1-Bis(tert-butylperoxy)cyclohexane

The synthesis of 1,1-Bis(tert-butylperoxy)cyclohexane typically involves the acid-catalyzed

reaction of cyclohexanone with tert-butyl hydroperoxide.

Materials:
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e Cyclohexanone

« tert-Butyl hydroperoxide

e Acid catalyst (e.qg., sulfuric acid, hydrochloric acid)

e Solvent (e.g., a non-reactive organic solvent)

e Neutralizing agent (e.g., sodium bicarbonate solution)

e Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

 In areaction vessel equipped with a stirrer and cooling system, dissolve cyclohexanone in
the chosen solvent.

o Cool the mixture to the desired reaction temperature (typically between -20 to 40 °C).

e Slowly add the acid catalyst to the stirred solution.

« Add tert-butyl hydroperoxide dropwise to the reaction mixture while maintaining the
temperature. The molar ratio of tert-butyl hydroperoxide to cyclohexanone is typically
between 2:1 and 10:1.

» Allow the reaction to proceed for a specified time (e.g., 0.5 to 10 hours) with continuous
stirring.

 After the reaction is complete, neutralize the mixture with a suitable neutralizing agent.

o Separate the organic layer and wash it with water.

e Dry the organic layer over a drying agent.

e Remove the solvent under reduced pressure to obtain the crude product.

e The product can be further purified by appropriate methods if necessary.
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Reactant Preparation
Reaction ‘Work-up Product Isolation

Cyclohexanone in Solvent
A,
tert-Butyl Hydroperoxide SR Rﬁf;':z”a‘é??gf‘ Reaction Mixture I izati |—>| Phase Separation |—>| Washing |—>| Drying I ClECUEIEING ot Evaporation 1,1-Bis(tert-butylperoxy)cyclohexane

Acid Catalyst

Styrene Monomer 1,1-Bis(tert-butylperoxy)cyclohexane

Polymerization
(90-120 °C)

Polymer Solution

Cooling to Terminate

Precipitation in Methanol

Polystyrene
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Compounding

1,1-Bis(tert-butylperoxy)cyclohexane

Internal Mixer / Extruder

Mixture.

Curing

(Below Decomposition Temp.)

Cured Sheet

Final Product

Compression Molding Press
(Above Decomposition Temp.)

HDPE Pellets

Cooling Under Pressure Crosslinked HDPE

Decomposition

1,1-Bis(tert-butylperoxy)cyclohexane

2 x tert-Butoxy Radicals
+ Cyclohexanone

Monomer (e.g., Styrene)

Chain Propagation

Polymer Chain
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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